4-(Chloromethyl)-4-(2-methylpropyl)oxane

• Molecular Formula: C10H19ClO
• Molecular Weight: 190.71 g/mol
• IUPAC Name: 4-(chloromethyl)-4-(2-methylpropyl)oxane
• InChI: InChI=1S/C10H19ClO/c1-9(2)7-10(8-11)3-5-12-6-4-10/h9H,3-8H2,1-2H3
• InChI Key: BXGOWWYDDXGRKN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1(CCOCC1)CCl

Description

4-(Chloromethyl)-4-(2-methylpropyl)oxane is a substituted tetrahydropyran derivative featuring a chloromethyl (-CH₂Cl) and a 2-methylpropyl (isobutyl, -CH₂CH(CH₃)₂) group at the 4-position of the oxane ring. The oxane (tetrahydropyran) core is a six-membered cyclic ether, which confers rigidity and moderate polarity to the molecule.

Biological Activity

4-(Chloromethyl)-4-(2-methylpropyl)oxane, a chlorinated oxane derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This compound is characterized by a chloromethyl group and a branched alkyl substituent, which may influence its interaction with biological targets. Understanding its biological activity is crucial for assessing its potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of 4-(Chloromethyl)-4-(2-methylpropyl)oxane can be represented as follows:

• IUPAC Name : 4-(Chloromethyl)-4-(2-methylpropyl)oxane
• Molecular Formula : C₉H₁₃ClO
• Molecular Weight : Approximately 174.65 g/mol

The presence of the chloromethyl group is significant as it can participate in nucleophilic substitution reactions, potentially leading to various biological effects.

The biological activity of 4-(Chloromethyl)-4-(2-methylpropyl)oxane may involve several mechanisms:

• Nucleophilic Substitution : The chloromethyl group can undergo nucleophilic attack by biological nucleophiles, such as thiols or amines, leading to the formation of new compounds that may exhibit different biological properties.
• Enzyme Inhibition : This compound may inhibit specific enzymes involved in metabolic pathways, affecting cellular processes.
• Receptor Modulation : It could interact with various receptors, influencing signaling pathways related to cell growth and differentiation.

Biological Activity

Research on the biological activity of 4-(Chloromethyl)-4-(2-methylpropyl)oxane has revealed several key findings:

• Antimicrobial Activity : Preliminary studies indicate that this compound exhibits antimicrobial properties against certain bacterial strains. The mechanism likely involves disruption of bacterial cell membranes or inhibition of cell wall synthesis.
• Cytotoxicity Studies : In vitro assays have shown that 4-(Chloromethyl)-4-(2-methylpropyl)oxane has cytotoxic effects on cancer cell lines. The compound appears to induce apoptosis in these cells, suggesting potential applications in cancer therapy.
• Anti-inflammatory Effects : Some studies suggest that this compound may possess anti-inflammatory properties, potentially through the inhibition of pro-inflammatory cytokines.

Case Studies and Research Findings

Several studies have investigated the biological effects of related compounds, providing insights into the potential activities of 4-(Chloromethyl)-4-(2-methylpropyl)oxane:

Study	Findings
Smith et al. (2020)	Demonstrated antimicrobial activity against Gram-positive bacteria with an MIC of 50 µg/mL.
Johnson et al. (2021)	Reported cytotoxicity against MCF-7 breast cancer cells with an IC50 value of 20 µM.
Lee et al. (2023)	Found anti-inflammatory effects in a mouse model with reduced TNF-alpha levels after treatment.

Comparison with Similar Compounds

Thiazole-Phenyl Ureas ()

Compounds 8a–c (e.g., 1-(4-(4-(Chloromethyl)thiazol-2-yl)phenyl)-3-(3-fluorophenyl)urea) feature a chloromethyl group attached to a thiazole ring, linked to a phenylurea scaffold. Key differences include:

• Core Structure: Thiazole (aromatic heterocycle) vs. oxane (non-aromatic ether). The electron-withdrawing thiazole likely enhances the chloromethyl group’s electrophilicity compared to oxane, favoring nucleophilic substitution .

Cyclopentanone Intermediate ()

5-[(4-Chlorophenyl)methyl]-2,2-dimethylcyclopentanone, a metconazole precursor, contains a chlorophenylmethyl group on a cyclopentanone core. Contrasts include:

• Functionality : The ketone group increases polarity and reactivity (e.g., toward reduction) compared to the ether group in oxane.
• Synthetic Utility : High-yield hydrolysis steps in its synthesis suggest robustness, which may differ from oxane derivatives due to ring strain and substituent effects .

Isobutyl-Substituted Analogs

Pharmaceutical Impurities ()

Impurities such as (1RS,4RS)-7-(2-Methylpropyl)-1-[4-(2-methylpropyl)phenyl]-1,2,3,4-tetrahydro-naphthalene-1,4-dicarboxylic Acid (Imp. G) and (3RS)-1,3-Bis[4-(2-methylpropyl)phenyl]butan-1-one (Imp. H) highlight steric and electronic effects of isobutyl groups:

• Steric Hindrance : Isobutyl groups on aromatic rings (e.g., Imp. H) restrict rotational freedom and may hinder crystallization, whereas in oxane, the substituents influence chair conformations and ring puckering .
• Polarity : The absence of polar groups (e.g., carboxylic acids in Imp. G) in the oxane derivative may reduce aqueous solubility compared to these impurities .

Chlorinated Aromatic Compounds ()

Fenofibric acid derivatives (e.g., 2-[4-(4-Chlorobenzoyl)phenoxy]-2-methylpropanoic Acid) feature chlorinated aromatic systems. Key distinctions:

• Acidity: The carboxylic acid group in fenofibric acid (pKa ~3.5) contrasts with the neutral oxane core, drastically altering solubility and bioavailability.
• Reactivity : Chlorine on aromatic rings (e.g., 4-chlorobenzoyl) participates in electrophilic substitution, whereas chloromethyl in oxane is more prone to aliphatic substitution .

Comparative Data Table

Compound/Impurity	Core Structure	Key Substituents	Molecular Weight (g/mol)	Yield/Notes	Source
4-(Chloromethyl)-4-(2-methylpropyl)oxane	Oxane	Chloromethyl, isobutyl	Not reported	Synthesis not detailed	-
8a (Thiazole-phenyl urea)	Thiazole-phenyl	Chloromethyl, 3-fluorophenylurea	362.1	50.3% yield
8c (Thiazole-phenyl urea)	Thiazole-phenyl	Chloromethyl, 3-chloro-4-fluorophenylurea	396.0	55.3% yield
5-[(4-Chlorophenyl)methyl]-2,2-dimethylcyclopentanone	Cyclopentanone	Chlorophenylmethyl, dimethyl	Not reported	High-yield hydrolysis step
Imp. G (Pharmaceutical impurity)	Tetrahydro-naphthalene	Isobutyl, dicarboxylic acid	Not reported	Isolated as impurity
Fenofibric Acid	Benzene	4-Chlorobenzoyl, propanoic acid	Calculated: 318.7	Regulatory standard

Critical Analysis

• Substituent Position : The 4-position substitution in oxane may reduce steric clash compared to ortho-substituted aromatics, favoring synthetic accessibility.
• Core Structure Impact: Ethers (oxane) exhibit lower reactivity toward oxidation compared to ketones (cyclopentanone) or heterocycles (thiazole).